1-(4,6-Dimethylpyrimidin-2-yl)-3-(3-(pyridin-2-ylthio)propyl)urea

• IUPAC Name: 1-(4,6-dimethylpyrimidin-2-yl)-3-(3-pyridin-2-ylsulfanylpropyl)urea
• InChI: InChI=1S/C15H19N5OS/c1-11-10-12(2)19-14(18-11)20-15(21)17-8-5-9-22-13-6-3-4-7-16-13/h3-4,6-7,10H,5,8-9H2,1-2H3,(H2,17,18,19,20,21)
• InChI Key: VHAUDYIBCVMRGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)NCCCSC2=CC=CC=N2)C
• Molecular Formula: C15H19N5OS
• Molecular Weight: 317.4 g/mol

Description

1-(4,6-Dimethylpyrimidin-2-yl)-3-(3-(pyridin-2-ylthio)propyl)urea is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is also known as P2X7 receptor antagonist, which is a type of receptor that plays a crucial role in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Bhat et al. (2014) focused on the synthesis of novel pyrimidine derivatives, demonstrating the compounds' potential in anti-inflammatory, analgesic, cytotoxic, and antitubercular activities. This research highlights the chemical versatility of pyrimidine derivatives for therapeutic applications (Bhat, Kumar, Nisar, & Kumar, 2014).

Conformational and Tautomeric Studies

Kwiatkowski et al. (2019) explored the conformational equilibrium and tautomerism in urea and pyrimidine derivatives, revealing insights into molecular sensing applications based on conformational states. This study indicates the potential use of these compounds in designing molecular sensors and switches (Kwiatkowski, Kolehmainen, & Ośmiałowski, 2019).

Anticancer Activity

Guagnano et al. (2011) developed a series of N-aryl-N'-pyrimidin-4-yl ureas as potent inhibitors of the fibroblast growth factor receptor tyrosine kinases, demonstrating significant antitumor activity. This research underscores the potential of pyrimidine derivatives in cancer therapy (Guagnano, Furet, Spanka, et al., 2011).

Environmental Stability and Degradation

Morrica et al. (2001) and Kim et al. (2003) investigated the degradation of pyrimidine-based herbicides in soil, providing valuable information on the environmental stability and degradation pathways of such compounds. These studies are crucial for understanding the environmental impact and fate of pyrimidine derivatives used in agriculture (Morrica, Giordano, Seccia, Ungaro, & Ventriglia, 2001); (Kim, Liu, Kang, Koo, & Kim, 2003).

Antibacterial Properties

Azab et al. (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, exhibiting high antibacterial activities. This highlights the potential of pyrimidine and related derivatives as bases for developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).